Cas no 52107-66-1 (3-Iodo-2-Methylbenzonitrile)

3-Iodo-2-Methylbenzonitrile structure
3-Iodo-2-Methylbenzonitrile structure
Product Name:3-Iodo-2-Methylbenzonitrile
CAS No:52107-66-1
MF:C8H6IN
MW:243.044414043427
MDL:MFCD09025696
CID:826050
PubChem ID:23091876
Update Time:2025-04-19

3-Iodo-2-Methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-2-methylbenzonitrile
    • CCA10766
    • SCHEMBL3378127
    • AKOS015853757
    • ZCBCXMRTOKVFQF-UHFFFAOYSA-N
    • DTXSID90630517
    • MFCD09025696
    • AS-10294
    • 3-Iodo-2-methylbenzonitrile,
    • CS-0331895
    • C13347
    • 52107-66-1
    • DB-071484
    • 3-Iodo-2-Methylbenzonitrile
    • MDL： MFCD09025696
    • Inchi： 1S/C8H6IN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
    • InChI Key： ZCBCXMRTOKVFQF-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C#N)=C1C

Computed Properties

  • Exact Mass: 242.95400
  • Monoisotopic Mass: 242.95450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.47128

3-Iodo-2-Methylbenzonitrile Security Information

  • HazardClass：IRRITANT

3-Iodo-2-Methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Iodo-2-Methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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 $489.60 2023-09-01
Alichem
A013034412-500mg
3-Iodo-2-methylbenzonitrile
 52107-66-1 97%
500mg
 $806.85 2023-09-01
Alichem
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abcr
AB285878-2 g
3-Iodo-2-methylbenzonitrile; 98%
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 €119.60 2023-04-26
abcr
AB285878-10 g
3-Iodo-2-methylbenzonitrile; 98%
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10g
 €306.60 2023-04-26
TRC
I737773-250mg
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250mg
 $ 50.00 2022-06-04
TRC
I737773-500mg
3-Iodo-2-Methylbenzonitrile
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500mg
 $ 65.00 2022-06-04
TRC
I737773-2.5g
3-Iodo-2-Methylbenzonitrile
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